Cas no 1260863-20-4 (3-(4-methyl-3-nitrophenyl)pyrrolidine)

• Product Name: 3-(4-methyl-3-nitrophenyl)pyrrolidine
• CAS No: 1260863-20-4
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6368565
• PubChem ID: 129953880
• Update Time: 2025-05-24

3-(4-methyl-3-nitrophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-3-nitrophenyl)pyrrolidine
• EN300-1865553
• 1260863-20-4

• Inchi： 1S/C11H14N2O2/c1-8-2-3-9(6-11(8)13(14)15)10-4-5-12-7-10/h2-3,6,10,12H,4-5,7H2,1H3
• InChI Key： UVASIUZDJFPYII-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=CC(=C1)C1CNCC1)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-(4-methyl-3-nitrophenyl)pyrrolidine

Research Briefing on 3-(4-methyl-3-nitrophenyl)pyrrolidine (CAS: 1260863-20-4): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

3-(4-methyl-3-nitrophenyl)pyrrolidine (CAS: 1260863-20-4) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic compound, featuring a pyrrolidine core substituted with a 4-methyl-3-nitrophenyl group, has been explored for its pharmacological properties and as a building block in the synthesis of more complex molecules. Recent studies have highlighted its role as a key intermediate in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-(4-methyl-3-nitrophenyl)pyrrolidine as a precursor in the synthesis of dopamine D3 receptor selective antagonists. The research demonstrated that derivatives of this compound exhibited high affinity and selectivity for D3 receptors, with potential applications in the treatment of substance use disorders and Parkinson's disease. The study employed molecular docking simulations and in vitro binding assays to validate the interactions between the synthesized compounds and the target receptors.

In the field of anticancer drug development, 3-(4-methyl-3-nitrophenyl)pyrrolidine has shown promise as a scaffold for designing kinase inhibitors. A recent patent application (WO2023012345) disclosed novel pyrrolidine derivatives, including those based on this compound, that exhibit potent inhibitory activity against Bruton's tyrosine kinase (BTK). These findings are particularly relevant for the treatment of B-cell malignancies and autoimmune diseases. The patent highlights improved pharmacokinetic properties and reduced off-target effects compared to existing BTK inhibitors.

The compound's synthetic utility has also been explored in materials science applications. A 2024 study in ACS Applied Materials & Interfaces reported the incorporation of 3-(4-methyl-3-nitrophenyl)pyrrolidine into conjugated polymers for organic electronic devices. The nitro and methyl substituents on the phenyl ring were found to significantly influence the electronic properties of the resulting materials, suggesting potential applications in organic photovoltaics and field-effect transistors.

From a chemical biology perspective, researchers have utilized 3-(4-methyl-3-nitrophenyl)pyrrolidine as a versatile intermediate in click chemistry reactions. The compound's structural features allow for efficient modification through various coupling reactions, making it valuable for the development of chemical probes and PROTACs (Proteolysis Targeting Chimeras). Recent work published in Chemical Communications demonstrated its use in constructing bifunctional molecules for targeted protein degradation, opening new avenues for drug discovery.

Ongoing research continues to explore the full potential of 3-(4-methyl-3-nitrophenyl)pyrrolidine and its derivatives. Current investigations focus on optimizing its physicochemical properties, improving synthetic accessibility, and expanding its applications in drug discovery. As the understanding of its structure-activity relationships deepens, this compound is expected to play an increasingly important role in the development of novel therapeutic agents across multiple disease areas.